2-Hydroxy-3-(thiophen-2-YL)pyridine

• IUPAC Name: 3-thiophen-2-yl-1H-pyridin-2-one
• InChI: InChI=1S/C9H7NOS/c11-9-7(3-1-5-10-9)8-4-2-6-12-8/h1-6H,(H,10,11)
• InChI Key: IIAAHZBEMDRXCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC=CS2
• Molecular Formula: C9H7NOS
• DSSTOX Substance ID: DTXSID40473719
• Molecular Weight: 177.22 g/mol
• CAS RN: 30236-48-7

Description

“2-Hydroxy-3-(thiophen-2-YL)pyridine” is a compound that contains a pyridine ring and a thiophene ring. It is a type of heterocyclic compound, which means it contains atoms of at least two different elements in its rings. The thiophene ring is a five-membered ring made up of one sulfur atom and four carbon atoms. The pyridine ring is a six-membered ring with one nitrogen atom and five carbon atoms.

Synthesis Analysis

The synthesis of “2-Hydroxy-3-(thiophen-2-YL)pyridine” and its derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

The molecular structure of “2-Hydroxy-3-(thiophen-2-YL)pyridine” is characterized by the presence of a pyridine ring and a thiophene ring. The structures and molecular properties of these compounds can be obtained using a DFT-D3 (B3LYP (+D3)) approach in conjunction with the 6-311G (d,p) basis set.

Chemical Reactions Analysis

The chemical reactions involving “2-Hydroxy-3-(thiophen-2-YL)pyridine” often involve the formation of new bonds and the breaking of existing ones. For example, chalcones were prepared by condensation of 3-acetylpyridine with thiophene 2-carboxaldehyde which reacted with thiourea to obtain pyrimidinthiol derivative.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Organic Electronics and Semiconductors

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Corrosion Inhibition and Material Science

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Chemosensors and Metal Ion Selectivity

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Tyrosinase Inhibition

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Chemical Properties

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Future Directions

The future directions for “2-Hydroxy-3-(thiophen-2-YL)pyridine” and its derivatives could involve further exploration of their biological activities and potential applications in medicinal chemistry. For example, thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Mechanism of Action

Target of Action

The primary targets of 2-Hydroxy-3-(thiophen-2-YL)pyridine are various kinases, including FGFR 3, EGFR, JAK, and RON . These kinases play a crucial role in cell signaling and are often implicated in cancer and other diseases.

Mode of Action

2-Hydroxy-3-(thiophen-2-YL)pyridine interacts with its targets by inhibiting their activity . This inhibition can lead to changes in cell signaling pathways, potentially leading to the death of cancer cells or other therapeutic effects.

Biochemical Pathways

Inhibition of these kinases can disrupt these pathways, leading to cell cycle arrest and potentially cell death .

Result of Action

The molecular and cellular effects of 2-Hydroxy-3-(thiophen-2-YL)pyridine’s action are likely related to its inhibition of kinase activity. This could lead to a disruption in cell signaling pathways, potentially resulting in cell cycle arrest and cell death .